(3R)-3-(tert-butoxy)pyrrolidine hydrochloride
Overview
Description
(3R)-3-(tert-butoxy)pyrrolidine hydrochloride, also known as (3R)-3-t-butylpyrrolidine hydrochloride, is an organic compound with the molecular formula C7H15ClN2O. It is a white powder with a melting point of 65-67°C and a boiling point of 139-140°C. It is soluble in methanol, ethanol, and water. (3R)-3-(tert-butoxy)pyrrolidine hydrochloride is a versatile reagent used in organic synthesis, particularly in the fields of pharmaceuticals, agrochemicals, and biotechnology.
Mechanism of Action
The mechanism of action of (3R)-3-(tert-butoxy)pyrrolidine hydrochloride is largely unknown. However, it is believed that the hydrochloride group of the compound acts as a proton acceptor, allowing the pyrrolidine ring to act as a proton donor. This proton transfer is thought to be responsible for the catalytic activity of the compound. Additionally, the tert-butyl group of the compound is believed to increase the reactivity of the molecule, allowing it to act as a nucleophile in organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3R)-3-(tert-butoxy)pyrrolidine hydrochloride are largely unknown. However, it is believed that the compound may have some effect on the activity of certain enzymes, as it has been used as a substrate for enzymes in some studies. Additionally, it is possible that the compound could interact with certain receptors in the body, as it is an organic compound.
Advantages and Limitations for Lab Experiments
The advantages of using (3R)-3-(tert-butoxy)pyrrolidine hydrochloride in laboratory experiments include its availability, low cost, and low toxicity. Additionally, the compound is soluble in a variety of solvents, making it easy to work with in the laboratory. However, the compound is also hygroscopic, meaning that it can absorb moisture from the air and should be stored in an airtight container. Additionally, the compound is sensitive to light and should be stored in a dark place.
Future Directions
Future research on (3R)-3-(tert-butoxy)pyrrolidine hydrochloride could include further studies into its mechanism of action, biochemical and physiological effects, and potential applications in pharmaceuticals and biotechnology. Additionally, further studies into its reactivity and potential uses as a catalyst could be conducted. Finally, further studies into its safety and toxicity could be conducted to determine its potential uses in drug development.
Synthesis Methods
(3R)-3-(tert-butoxy)pyrrolidine hydrochloride can be synthesized through a two-step process. The first step involves the reaction of tert-butyl chloride and pyrrolidine in the presence of a base, such as sodium hydroxide, to form (3R)-3-(tert-butoxy)pyrrolidine. The second step involves the addition of hydrochloric acid to the reaction mixture to produce (3R)-3-(tert-butoxy)pyrrolidine hydrochloride.
Scientific Research Applications
(3R)-3-(tert-butoxy)pyrrolidine hydrochloride has been used in a wide variety of scientific research applications. It is used as a reagent in organic synthesis, particularly in the fields of pharmaceuticals, agrochemicals, and biotechnology. It is also used as a catalyst in the synthesis of organic compounds and as a starting material for the synthesis of other organic compounds. Additionally, (3R)-3-(tert-butoxy)pyrrolidine hydrochloride has been used in the study of enzyme kinetics, as a substrate for enzymes, and as a model compound for studying enzyme-substrate interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-3-(tert-butoxy)pyrrolidine hydrochloride involves the reaction of (3R)-3-hydroxypyrrolidine with tert-butyl alcohol in the presence of a strong acid catalyst, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "(3R)-3-hydroxypyrrolidine", "tert-butyl alcohol", "strong acid catalyst", "hydrochloric acid" ], "Reaction": [ "Add (3R)-3-hydroxypyrrolidine and tert-butyl alcohol to a reaction flask", "Add a strong acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and add hydrochloric acid to form the hydrochloride salt", "Isolate the product by filtration or crystallization" ] } | |
CAS RN |
2757961-73-0 |
Molecular Formula |
C8H18ClNO |
Molecular Weight |
179.7 |
Purity |
95 |
Origin of Product |
United States |
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